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LONGMONT, CO - For researchers, scientists, and drug development professionals engaged
in genomic analysis, the accurate detection of chromosomal inversions is paramount. These
structural rearrangements, where a segment of a chromosome is reversed end-to-end, can
have significant implications in disease etiology and drug development. This guide provides an
objective comparison of Kromatid's directional Genomic Hybridization (dGH™) technology and
traditional Fluorescence In Situ Hybridization (FISH) for the detection of chromosomal
inversions, supported by available experimental data and detailed methodologies.

Executive Summary

Directional Genomic Hybridization (dGH™) emerges as a superior technique for the detection
of chromosomal inversions, particularly for small-scale events that are often missed by
traditional FISH. The fundamental difference lies in their approach to probe hybridization.
Traditional FISH utilizes double-stranded DNA probes that bind to both sister chromatids,
masking the tell-tale signature of an inversion. In contrast, dGH™ employs single-stranded,

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13766378#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

direction-specific probes that hybridize to only one chromatid. This innovative approach allows
for the direct visualization of DNA sequence orientation, making inversions readily identifiable.
While traditional FISH remains a valuable tool for detecting larger chromosomal abnormalities,
its utility in identifying inversions is significantly limited.

Principle of Detection
Traditional FISH

Traditional FISH relies on fluorescently labeled DNA probes that are complementary to a
specific chromosomal region. These probes are hybridized to denatured chromosomal DNA on
a microscope slide. In a normal chromosome, the probe will bind to its target sequence on both
sister chromatids, resulting in two co-localized fluorescent signals. In the case of an inversion,
the DNA sequence is flipped, but because the probe is double-stranded and binds to both DNA
strands, the overall signal pattern on the metaphase chromosome remains largely unchanged.
This makes the detection of all but the largest inversions, which might be identified by a shift in
the location of the centromere or telomere, extremely challenging.

KROMATID dGH™

Kromatid’s dGH™ technology overcomes the limitations of traditional FISH by using a strand-
specific hybridization strategy. The process involves the selective removal of newly synthesized
daughter DNA strands, leaving the parental strands as single-stranded targets. Single-
stranded, fluorescently labeled probes are then hybridized to these parental strands. In a
chromosome with a normal sequence orientation, the probe will bind to one chromatid,
resulting in a single fluorescent signal per chromosome. However, if an inversion is present, the
orientation of the DNA on one chromatid is reversed. This reversal causes the probe to bind to
the sister chromatid within the inverted region, resulting in a characteristic "switch" of the
fluorescent signal from one chromatid to the other. This distinct signal pattern provides
unambiguous evidence of an inversion.[1]

Performance Comparison

While direct head-to-head quantitative comparisons of sensitivity and specificity for inversion
detection are limited in published literature, the principles of the techniques and available data
allow for a robust qualitative and semi-quantitative assessment.
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Feature

KROMATID dGH™

Traditional FISH

Inversion Detection Capability

High, especially for small,

cryptic inversions.[2][3]

Very low to none for most

inversions.

Principle

Single-stranded probe
hybridizes to a single
chromatid, revealing DNA

orientation.

Double-stranded probe
hybridizes to both chromatids,

masking orientation.

Signal for Inversion

Clear "switch" in signal from
one chromatid to the sister

chromatid.

No discernible change in
signal pattern for most

inversions.

Resolution

High-resolution detection of
inversions down to the
kilobase level is possible.[3]
The average resolution is ~1
MB, which is an order of
magnitude improvement over

traditional banding.[1]

Limited by the size of the
probe and the ability to visually
detect a shift in signal position,
typically in the megabase

range.

De Novo Discovery

Capable of genome-wide

discovery of inversions.[1][4]

Not suitable for de novo

discovery of inversions.

Confirmation of Known

Limited to very large,

) Yes cytogenetically visible
Inversions . .
inversions.
] Requires an additional step of Standard, widely used
Complexity

daughter strand removal.

protocol.

Experimental Evidence

A recent study by Liehr et al. (2025) demonstrated the power of Kromatid's dGH™ in identifying

small inverted duplications in small supernumerary marker chromosomes (sSMCs), which were

undetectable by conventional molecular cytogenetic methods.[2] In all five cases of

euchromatic sSMCs, the inversions were successfully detected using a custom dGH™ assay.

[2] This study provides strong evidence for the superior capability of dGH™ in detecting

complex rearrangements involving inversions that are cryptic to traditional FISH.
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Experimental Protocols
KROMATID dGH™ Protocol (Adapted from Ray et al.,
2013)

This protocol is based on the methodology described by Ray et al. (2013) for directional
genomic hybridization.

1. Cell Culture and BrdU Labeling:

o Culture cells for one cell cycle in the presence of 5-bromo-2'-deoxyuridine (BrdU) to label the
newly synthesized DNA strands.

2. Metaphase Chromosome Preparation:

e Arrest cells in metaphase using a mitotic inhibitor (e.g., colcemid).

e Harvest cells and treat with a hypotonic solution to swell the cells.

» Fix the cells using a methanol:acetic acid fixative.

» Drop the fixed cell suspension onto microscope slides to prepare metaphase spreads.
3. Daughter Strand Removal:

e Incorporate the fluorochrome Hoechst 33258 into the chromosomes.

o Expose the slides to UV light to induce nicks in the BrdU-substituted daughter strands.
e Digest the nicked daughter strands using an exonuclease (e.g., Exonuclease IlI).

4. Probe Hybridization:

e Denature the single-stranded chromosomal DNA on the slide.

o Apply the single-stranded, fluorescently labeled dGH™ probe to the slide.

» Hybridize the probe to the chromosomal DNA overnight in a humidified chamber at 37°C.
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5. Post-Hybridization Washes and Visualization:

Wash the slides to remove unbound probe.

Counterstain the chromosomes with DAPI.

Visualize the slides using a fluorescence microscope equipped with appropriate filters.

Traditional FISH Protocol for Inversion Detection
(Generalized)

This protocol outlines the general steps for performing traditional FISH. Detecting inversions
with this method is challenging and generally limited to large pericentric inversions where a
shift in the signal relative to the centromere can be observed.

1. Metaphase Chromosome Preparation:

e Culture and harvest cells to obtain metaphase chromosomes as described in the dGH™
protocol (step 2).

2. Slide Pretreatment:

e Treat slides with RNase to remove cellular RNA.

» Digest with pepsin to remove proteins and improve probe accessibility.
o Dehydrate the slides through an ethanol series.

3. Denaturation:

o Denature the chromosomal DNA on the slides by immersing them in a formamide solution at
an elevated temperature (e.g., 70°C).

o Denature the double-stranded, fluorescently labeled DNA probe separately at a similar
temperature.

I

. Hybridization:
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o Apply the denatured probe to the denatured chromosomal DNA on the slide.
o Cover with a coverslip and seal to prevent evaporation.

 Incubate overnight in a humidified chamber at 37°C to allow the probe to anneal to its
complementary target sequence.

5. Post-Hybridization Washes and Visualization:

o Wash the slides in a series of increasingly stringent salt solutions to remove non-specifically
bound probes.

e Counterstain the chromosomes with DAPI.

 Visualize the slides using a fluorescence microscope. For inversion detection, carefully
analyze the position of the signals relative to the centromere and telomeres.

Visualizing the Workflows
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KROMATID dGH™ Workflow for Inversion Detection
N

/Cell & Chromosome Preparation

Cell Culture with BrdU

Metaphase Arrest

Hypotonic Treatment & Fixation

Metaphase Spreading

o
-

~

dGH™ Specific Steps

Hoechst Staining & UV Exposure

Exonuclease Digestion
(Daughter Strand Removal)

o

é Hybridization & Visualization

[Chromosome DenaturatiorD
(Single-Stranded Probe HybridizatiorD
(Post—Hybridization Washesj

(DAPI Counterstain & Microscopy)
- J

J
~

Click to download full resolution via product page

KROMATID dGH™ Experimental Workflow
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Traditional FISH Workflow for Inversion Detection
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Logical Signal Pathway for Inversion Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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